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Compound of Interest

Compound Name:
dimethyl 4-methoxypyridine-2,6-

dicarboxylate

Cat. No.: B010923 Get Quote

An In-depth Technical Guide to Dimethyl 4-
methoxypyridine-2,6-dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, relevant

experimental protocols, and the broader context of dimethyl 4-methoxypyridine-2,6-
dicarboxylate and related pyridine derivatives in medicinal chemistry. While specific

experimental data for the melting and boiling points of dimethyl 4-methoxypyridine-2,6-
dicarboxylate are not readily available in standard chemical databases, this guide outlines the

standard methodologies for their determination and contextualizes the compound's

significance.

Section 1: Physical Properties of Dimethyl 4-
methoxypyridine-2,6-dicarboxylate
Precise experimental values for the melting and boiling points of dimethyl 4-methoxypyridine-
2,6-dicarboxylate are not prominently reported in publicly accessible chemical literature and

databases. However, computed data from resources such as PubChem provide theoretical

estimates. It is crucial for research and development purposes to determine these values

experimentally.
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Table 1: Computed and General Physical Properties

Property Value/Information Source

Melting Point
Experimental data not

available.
-

Boiling Point
Experimental data not

available.
-

Molecular Formula C₁₀H₁₁NO₅ PubChem[1]

Molecular Weight 225.20 g/mol PubChem[1]

IUPAC Name
dimethyl 4-methoxypyridine-

2,6-dicarboxylate
PubChem[1]

CAS Number 19872-93-6 PubChem[1]

Section 2: Experimental Protocols for Physical
Property Determination
The determination of melting and boiling points is fundamental for the characterization and

purity assessment of a chemical compound. Standard laboratory procedures for these

measurements are detailed below.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically depresses and broadens the melting point range.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry crystalline dimethyl 4-
methoxypyridine-2,6-dicarboxylate is packed into a thin-walled capillary tube, sealed at

one end.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or an oil bath and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last crystal melts (completion of melting) are recorded. This

range is the melting point of the substance.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small volume (a few milliliters) of liquid dimethyl 4-methoxypyridine-
2,6-dicarboxylate is placed in a small test tube or fusion tube. A capillary tube, sealed at

one end, is inverted and placed inside the test tube with the open end submerged in the

liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, which allows for uniform heating of

the oil bath through convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heating is then discontinued. The temperature at which the

bubbling stops and the liquid begins to be drawn into the capillary tube is recorded as the

boiling point.

Section 3: Synthesis and Chemical Context
Pyridine dicarboxylic acid derivatives are significant in various chemical and pharmaceutical

applications. The synthesis of these compounds often involves multi-step processes.
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A general workflow for the synthesis of a pyridine dicarboxylate derivative might involve the

formation of the pyridine ring followed by modification of the substituent groups.

General Synthetic Workflow for Pyridine Dicarboxylates

Starting Materials
(e.g., dicarbonyl compounds, ammonia)

Pyridine Ring Formation
(e.g., Hantzsch Synthesis)

Condensation

Functional Group Interconversion
(e.g., Oxidation of alkyl groups to carboxylic acids)

Oxidation

Esterification
(e.g., with Methanol)

Acid-catalyzed

Purification
(e.g., Recrystallization, Chromatography)

Final Product
(dimethyl pyridine-dicarboxylate)
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Caption: A generalized workflow for the synthesis of dimethyl pyridine-dicarboxylate derivatives.
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Section 4: Relevance in Drug Discovery and
Development
Pyridine and its derivatives are privileged scaffolds in medicinal chemistry, appearing in a wide

array of approved drugs. The nitrogen atom in the pyridine ring can act as a hydrogen bond

acceptor and can be protonated, which influences the compound's solubility, bioavailability, and

interaction with biological targets.

The introduction of methoxy and dicarboxylate groups can significantly modulate the electronic

properties, lipophilicity, and binding interactions of the parent pyridine scaffold. These

modifications are crucial in the drug design process to optimize potency, selectivity, and

pharmacokinetic properties.
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Role of Pyridine Derivatives in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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